Cas no 2172476-33-2 (3-(3-chloropropyl)-2,5-dimethyloxolane-3-carbaldehyde)

• Product Name: 3-(3-chloropropyl)-2,5-dimethyloxolane-3-carbaldehyde
• CAS No: 2172476-33-2
• MF: C₁₀H₁₇ClO₂
• MW: 204.693782567978
• CID: 5965483
• PubChem ID: 165573784
• Update Time: 2025-06-08

3-(3-chloropropyl)-2,5-dimethyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropropyl)-2,5-dimethyloxolane-3-carbaldehyde
• 2172476-33-2
• EN300-1621006

• Inchi： 1S/C10H17ClO2/c1-8-6-10(7-12,4-3-5-11)9(2)13-8/h7-9H,3-6H2,1-2H3
• InChI Key： YXRNGIQUFCEWNP-UHFFFAOYSA-N
• SMILES： ClCCCC1(C=O)CC(C)OC1C

Computed Properties

• Exact Mass: 204.0917075g/mol
• Monoisotopic Mass: 204.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(3-chloropropyl)-2,5-dimethyloxolane-3-carbaldehyde

3-(3-Chloropropyl)-2,5-Dimethyloxolane-3-Carbaldehyde

3-(3-Chloropropyl)-2,5-Dimethyloxolane-3-Carbaldehyde, with the CAS number 2172476-33-2, is a unique organic compound that has garnered attention in the field of organic chemistry due to its distinctive structure and potential applications. This compound is characterized by its oxolane (tetrahydrofuran) ring system, which is substituted with a 3-chloropropyl group and two methyl groups at positions 2 and 5. The presence of the aldehyde functional group at position 3 further adds to its chemical complexity and reactivity.

The synthesis of 3-(3-Chloropropyl)-2,5-Dimethyloxolane-3-Carbaldehyde involves a series of carefully designed reactions, including alkylation, oxidation, and cyclization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing the overall cost and environmental impact. Researchers have also explored the use of green chemistry principles to develop sustainable pathways for synthesizing similar compounds.

The structural features of this compound make it a valuable building block in organic synthesis. The oxolane ring provides a rigid framework that can be further functionalized to create more complex molecules. For instance, the aldehyde group can undergo various condensation reactions, such as the Perkin reaction or the aldol condensation, to form aromatic or polymeric structures. Additionally, the chlorinated propyl group introduces reactivity that can be exploited in nucleophilic substitution reactions.

Recent studies have highlighted the potential of oxolane-containing compounds in drug discovery and materials science. The unique electronic properties of the oxolane ring can influence the pharmacokinetics and bioavailability of drug candidates. In materials science, these compounds are being investigated for their role in creating novel polymers with improved mechanical and thermal properties.

In terms of applications, 3-(3-Chloropropyl)-2,5-Dimethyloxolane-3-Carbaldehyde has shown promise in the synthesis of bioactive molecules. For example, researchers have utilized this compound as an intermediate in the preparation of antiviral agents and anticancer drugs. Its ability to participate in multiple reaction pathways makes it a versatile tool in medicinal chemistry.

The chemical stability of this compound is another area of interest. Studies have shown that under certain conditions, such as high temperatures or acidic environments, the oxolane ring can undergo ring-opening reactions. Understanding these degradation pathways is crucial for optimizing its storage conditions and ensuring its stability during transportation and handling.

In conclusion, 3-(3-Chloropropyl)-2,5-Dimethyloxolane-3-Carbaldehyde (CAS No: 2172476-33-2) is a multifaceted compound with significant potential in various fields of chemistry. Its unique structure, reactivity, and versatility make it an invaluable asset for researchers aiming to develop innovative chemical products and therapies.